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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of Sulfo Cy5 bis COOH, a fluorescent
dye engineered for high-performance applications in biological and biomedical research. We
will delve into its core properties, provide detailed experimental protocols for its use, and
present visual representations of its structure and reaction mechanisms.

Core Concepts: Understanding Sulfo Cy5 bis COOH

Sulfo Cy5 bis COOH is a derivative of the widely used Cyanine5 (Cy5) fluorescent dye. Its
chemical structure is specifically modified to enhance its utility in agueous environments and for
covalent labeling of biomolecules. The name itself describes its key features:

o Sulfo: The presence of sulfonate (SOs~) groups significantly increases the dye's water
solubility. This is a critical feature for bioconjugation reactions, as it allows for labeling in
agueous buffers without the need for organic co-solvents that can denature sensitive
proteins.

e Cyb5: This refers to the core cyanine dye structure, which is characterized by a long
polymethine chain connecting two nitrogen-containing heterocyclic rings. This structure is
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responsible for the dye's strong absorption and bright fluorescence in the far-red region of
the spectrum, a desirable characteristic due to the low autofluorescence of biological
samples in this range.

e bis COOH: This indicates the presence of two carboxylic acid functional groups. These
groups are the reactive handles for covalently attaching the dye to other molecules, typically
through the formation of an amide bond with primary amines on proteins, peptides, or amine-
modified oligonucleotides.

The combination of high water solubility, intense far-red fluorescence, and reactive carboxylic
acid groups makes Sulfo Cy5 bis COOH a versatile tool for a variety of research applications.

Quantitative Data Summary

The following table summarizes the key quantitative properties of Sulfo Cy5 bis COOH and
closely related analogs. These parameters are crucial for designing and interpreting
fluorescence-based experiments.

Property Value Reference(s)
Chemical Formula C37H47BrN2010S2 [1]
Molecular Weight 823.8 g/mol [1]
Excitation Maximum (Aex) ~646 nm [2]
Emission Maximum (Aem) ~662 nm [2]
Extinction Coefficient ~271,000 cm~*M~t at 646 nm [2]
Fluorescence Quantum Yield ~0.2 [2]
Solubility Water, DMSO, DMF [2]

. -20°C, desiccated and
Storage Conditions . [1]2]
protected from light

Note: Data for excitation, emission, extinction coefficient, and quantum yield are for the closely
related diSulfo-Cy5 carboxylic acid, which is expected to have nearly identical spectral
properties.
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Experimental Protocols: Bioconjugation to Proteins

The primary application of Sulfo Cy5 bis COOH is the covalent labeling of biomolecules. The
following is a detailed, two-step protocol for conjugating the dye to a protein, such as an
antibody, using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-
hydroxysulfosuccinimide (Sulfo-NHS) chemistry. This method activates the carboxylic acid
groups on the dye to form a more stable amine-reactive intermediate.

Materials and Reagents:
o Sulfo Cy5 bis COOH

» Protein to be labeled (e.g., IgG antibody) in an amine-free buffer (e.g., PBS)

» Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0
e Coupling Buffer: PBS (Phosphate-Buffered Saline), pH 7.2-7.4

o EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

e Sulfo-NHS (N-hydroxysulfosuccinimide)

e Quenching Solution: 1 M Tris-HCI, pH 8.5

e Anhydrous DMSO (Dimethyl sulfoxide)

Desalting column (e.g., Sephadex G-25) or dialysis cassette for purification

Step 1: Activation of Sulfo Cy5 bis COOH

o Prepare Dye Solution: Dissolve Sulfo Cy5 bis COOH in anhydrous DMSO to a stock
concentration of 10 mg/mL.

o Prepare EDC and Sulfo-NHS: Immediately before use, prepare solutions of EDC and Sulfo-
NHS in Activation Buffer.

o Activation Reaction: In a microcentrifuge tube, mix the Sulfo Cy5 bis COOH solution with
the EDC and Sulfo-NHS solutions. A typical molar ratio is 1:2:5 (Dye:EDC:Sulfo-NHS).
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 Incubation: Incubate the reaction mixture for 15-30 minutes at room temperature, protected

from light. This step forms the amine-reactive Sulfo-NHS ester of the dye.

Step 2: Conjugation to the Protein

o Prepare Protein: Ensure the protein is at a concentration of 2-10 mg/mL in the Coupling

Buffer.

Adjust pH (if necessary): The pH of the protein solution should be between 7.2 and 8.5 for
efficient reaction with the Sulfo-NHS ester.

Conjugation Reaction: Add the activated Sulfo Cy5 bis COOH solution to the protein
solution. The molar ratio of dye to protein will need to be optimized for the specific
application, but a starting point of 10:1 to 20:1 is common.

Incubation: Incubate the reaction for 1-2 hours at room temperature with gentle stirring or
rotation, protected from light.

Quenching: Add the Quenching Solution to the reaction mixture to a final concentration of
50-100 mM to stop the reaction by consuming any unreacted dye. Incubate for 30 minutes.

Step 3: Purification of the Conjugate

Removal of Unconjugated Dye: Separate the fluorescently labeled protein from the
unreacted dye and reaction byproducts using a desalting column (e.g., Sephadex G-25) or
by dialysis against PBS.

Characterization: Determine the degree of labeling (DOL), which is the average number of
dye molecules per protein molecule, by measuring the absorbance of the conjugate at 280
nm (for the protein) and ~646 nm (for the dye).

Mandatory Visualizations
Chemical Structure of Sulfo Cy5 bis COOH
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Caption: Conceptual diagram of the Sulfo Cy5 bis COOH structure.

Experimental Workflow: Protein Conjugation
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Caption: Workflow for labeling proteins with Sulfo Cy5 bis COOH.

Applications in Research

The unique properties of Sulfo Cy5 bis COOH make it suitable for a wide range of applications
in life sciences and drug development, including:

» Fluorescence Microscopy: Labeled antibodies can be used for high-contrast imaging of
cellular structures and protein localization.

e Flow Cytometry: Provides a strong and distinct signal for cell sorting and analysis.

 In Vivo Imaging: The far-red emission is ideal for deep tissue imaging with minimal
background interference.[3]

o Bioconjugation: Efficiently labels proteins, antibodies, and nucleic acids for various assays.

[3]

e Molecular Probes: Used in bioanalytical assays to study biomolecular interactions.[3]
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This guide provides the foundational knowledge for researchers to effectively utilize Sulfo Cy5
bis COOH in their experimental designs. By understanding its properties and following detailed
protocols, scientists can leverage this powerful fluorescent tool to advance their research
goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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